Cas no 27063-27-0 (4-Methyl-2-quinolinamine)
4-Methyl-2-quinolinamine Chemical and Physical Properties
Names and Identifiers
-
- 4-Methylquinolin-2-amine
- 2-Amino-4-methylquinoline
- 2-Quinolinamine,4-methyl-
- 4-Methyl-2-quinolinamine
- 2-aminolepidine
- 2-Quinolinamine,4-methyl
- 4-methylchinolin-2-amin
- 4-methyl-quinolin-2-ylamine
- FT-0730314
- NSC28853
- Q27462939
- J-016663
- A821377
- Z1198165287
- AKOS004120929
- BDBM50379204
- CHEMBL2011275
- 4-Methyl-2-quinolinamine #
- AM803613
- MFCD04972540
- EN300-1197907
- SCHEMBL3094768
- 2-Amino-4-methylquineline
- AS-43029
- M5K
- CS-0005460
- LAKQBTPNPXHTNB-UHFFFAOYSA-N
- 27063-27-0
- 2-Quinolinamine, 4-methyl-
- AC-13272
- A818895
- 4-Methylquinolin-2-ylamine
- NSC-28853
- AB21178
- DTXSID70282932
- DB-081628
-
- MDL: MFCD04972540
- Inchi: 1S/C10H10N2/c1-7-6-10(11)12-9-5-3-2-4-8(7)9/h2-6H,1H3,(H2,11,12)
- InChI Key: LAKQBTPNPXHTNB-UHFFFAOYSA-N
- SMILES: N1C(=CC(C)=C2C=CC=CC=12)N
Computed Properties
- Exact Mass: 158.08400
- Monoisotopic Mass: 158.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.9A^2
- XLogP3: 2.2
Experimental Properties
- Density: 1.1606 (estimate)
- Melting Point: 133°C
- Boiling Point: 333.29°C (estimate)
- Flash Point: 173.8°C
- Refractive Index: 1.7080 (estimate)
- PSA: 38.91000
- LogP: 2.70660
4-Methyl-2-quinolinamine Customs Data
- HS CODE:2933499090
- Customs Data:
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Methyl-2-quinolinamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 80R0034-1g |
4-Methyl-quinolin-2-ylamine |
27063-27-0 | 97% | 1g |
1568.88CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 80R0034-5g |
4-Methyl-quinolin-2-ylamine |
27063-27-0 | 97% | 5g |
4537.03CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 80R0034-500mg |
4-Methyl-quinolin-2-ylamine |
27063-27-0 | 97% | 500mg |
1229.66CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 80R0034-250mg |
4-Methyl-quinolin-2-ylamine |
27063-27-0 | 97% | 250mg |
1060.05CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 80R0034-100mg |
4-Methyl-quinolin-2-ylamine |
27063-27-0 | 97% | 100mg |
932.85CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 80R0034-50mg |
4-Methyl-quinolin-2-ylamine |
27063-27-0 | 97% | 50mg |
831.08CNY | 2021-05-08 | |
| TRC | M337418-10mg |
4-Methyl-2-quinolinamine |
27063-27-0 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M337418-50mg |
4-Methyl-2-quinolinamine |
27063-27-0 | 50mg |
$ 160.00 | 2022-06-03 | ||
| TRC | M337418-100mg |
4-Methyl-2-quinolinamine |
27063-27-0 | 100mg |
$ 250.00 | 2022-06-03 | ||
| Alichem | A189007666-250mg |
4-Methylquinolin-2-amine |
27063-27-0 | 95% | 250mg |
$334.96 | 2023-09-02 |
4-Methyl-2-quinolinamine Suppliers
4-Methyl-2-quinolinamine Related Literature
-
Pei Xu,Tong-Hao Zhu,Tian-Qi Wei,Shun-Yi Wang,Shun-Jun Ji RSC Adv. 2016 6 32467
-
Takashi Tomioka,Yusuke Takahashi,Toshihide Maejima Org. Biomol. Chem. 2012 10 5113
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